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Abstract: Melengestrol acetate (MGA) is a synthetic progestational steroid that has become a

cornerstone of the beef cattle industry, primarily used for estrus suppression in heifers, which

leads to improved feed efficiency and rate of gain. This technical guide provides an in-depth

history of its development, mechanism of action, key experimental findings, and regulatory

milestones. It is intended for researchers, scientists, and drug development professionals,

offering detailed experimental protocols and quantitative data to facilitate a comprehensive

understanding of MGA's role in animal agriculture.

Early Discovery and Development
Melengestrol acetate (MGA) is an orally active progestogen developed for its potent effects on

the reproductive cycle of female beef cattle.[1] Its primary applications are to suppress estrus

(heat), which minimizes undesirable behaviors and stress in feedlot heifers, and to synchronize

estrus for controlled breeding programs.[2][3] The development and research efforts were

significantly led by scientists at The Upjohn Company.[4]

Initial regulatory milestones include its approval for use in heifers fed for slaughter on May 22,

1968.[5] This was later expanded to include heifers intended for breeding on February 18,

1997.[5] These approvals paved the way for its widespread adoption in the beef industry.

Mechanism of Action
MGA functions as a synthetic progestogen, mimicking the action of the natural hormone

progesterone.[2] Its primary mechanism involves binding to the progesterone receptor, with
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studies showing it has a greater binding affinity for this receptor than progesterone itself.[6]

This interaction is central to its physiological effects.

By activating the progesterone receptor, MGA exerts negative feedback on the hypothalamus

and pituitary gland. This suppresses the release of Gonadotropin-Releasing Hormone (GnRH)

and, consequently, the Luteinizing Hormone (LH) surge required for ovulation.[2] The sustained

administration of MGA effectively prevents both estrus behavior and ovulation.[7][8]

Signaling Pathway
The signaling cascade initiated by MGA is crucial to its function. The following diagram

illustrates the hormonal pathway suppressed by MGA.
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MGA's suppression of the HPG axis.

Key Efficacy and Safety Studies
The approval and adoption of MGA were supported by numerous studies evaluating its efficacy

for estrus suppression, growth promotion, and feed efficiency, as well as its safety profile.

Estrus Suppression and Synchronization
MGA is highly effective for suppressing estrus in heifers. The typical dosage for this purpose is

0.5 mg per head per day.[7] This dosage has been shown to almost completely inhibit both

estrus and ovulation.[8] MGA is a key component in many estrus synchronization protocols,

often used in combination with prostaglandins (e.g., the MGA-PG protocol) to facilitate timed

artificial insemination (AI) and improve pregnancy rates.[2][7]

Growth Promotion and Feed Efficiency
Beyond its reproductive effects, MGA consistently improves the performance of feedlot heifers.

When fed at recommended doses, it has been shown to increase the rate of weight gain and

improve feed efficiency.[3][9] This is attributed to the hormonal stabilization that promotes

optimal muscle growth and reduces energy expenditure associated with estrous cycling

behaviors.[2]

Table 1: Summary of MGA Performance Trials in Feedlot Heifers
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Study Period
Treatment
Group

Average Daily
Gain (lbs)

Feed
Efficiency
(Feed/Gain)

Estrus
Suppression

1969-1971 (3-
Yr Avg.)[9]

Control 1.74 - N/A

1969-1971 (3-Yr

Avg.)[9]

MGA (0.4

mg/day)
1.81 - 100%

1968[10] Control - - N/A

1968[10]
MGA (0.3

mg/day)
21% faster gain

11% more

efficient
99.8% effective

2008[11] Control - - N/A

| 2008[11] | MGA | Significantly improved | Significantly improved | N/A |

Note: Direct comparison of feed efficiency values across different studies may not be

appropriate due to variations in rations and conditions.

Safety and Residue Profiles
Extensive studies have demonstrated MGA to be a very safe compound for its intended use.[4]

[8] Residue depletion studies are critical for ensuring food safety. The target tissue for MGA is

fat, with a tolerance of 25 parts per billion (ppb) set by the FDA.[5][12] Studies have shown that

with recommended withdrawal periods, MGA residues in edible tissues are well below

established tolerance levels.[1] For instance, heifers fed 0.5 mg of MGA daily for over 120 days

showed no quantifiable residues in muscle, liver, kidney, or fat after a two-day withdrawal

period.[1] A zero-day withdrawal period has been established for certain MGA combinations.

[13]

Table 2: Approved MGA Dosages and Indications
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Target Animal Dosage (mg/head/day) Indication

Heifers for Slaughter[5] 0.25 - 0.50

Increased rate of weight
gain, improved feed
efficiency, suppression of
estrus.

| Heifers for Breeding[5] | 0.50 | Suppression of estrus. |

Experimental Protocols
The development of MGA relied on standardized experimental designs to test its efficacy and

safety. Below is a representative protocol for an estrus synchronization study.

Protocol: MGA-PG Estrus Synchronization
This protocol is designed to synchronize estrus in a herd of beef heifers to facilitate timed

artificial insemination (AI).

Animal Selection: Select sexually mature, non-pregnant, cycling beef heifers. Ensure

animals are in good health and on a positive plane of nutrition.

Acclimation Period (7-14 days): House heifers in the study environment to allow for

adaptation. Monitor for normal behavior and feed intake.

MGA Feeding Period (14 days): Incorporate MGA into the total mixed ration or a supplement

to provide a consistent daily dose of 0.5 mg per heifer.[7] Ensure complete and consistent

consumption by all animals.

MGA Withdrawal: After 14 days, remove the MGA-supplemented feed.

Prostaglandin Injection (Day 33): 19 days after MGA withdrawal, administer an injection of

prostaglandin F2α (PGF2α) to all heifers.[7] This induces luteolysis (regression of the corpus

luteum) in cycling animals.

Estrus Detection and AI: Begin intensive estrus detection (e.g., using heat detection patches,

visual observation) following the PGF2α injection. Inseminate heifers approximately 12 hours
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after observed estrus. Alternatively, a timed AI protocol can be implemented 72-84 hours

post-PGF2α injection, often combined with a GnRH injection to ensure ovulation.

Data Collection: Record rates of estrus expression, timing of estrus, and

conception/pregnancy rates confirmed via ultrasonography at a later date.

Experimental Workflow Diagram
The following diagram outlines the workflow for a typical MGA efficacy trial.
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Workflow for an MGA efficacy study.
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Regulatory Landscape and Modern Applications
MGA is approved for use as a Type A medicated article, which is then used to manufacture

Type B or C medicated feeds.[5][14] It is available over-the-counter for its specified uses in

heifers.[5] The Food and Drug Administration (FDA) continues to approve new combinations

and generic versions of MGA, reflecting its sustained importance in the industry. For instance,

approvals exist for combining MGA with other feed additives like monensin and lubabegron to

achieve multiple production benefits simultaneously.[12][13]

Its primary applications remain the suppression of estrus in feedlot heifers and as a

foundational tool in reproductive synchronization protocols for breeding herds.[2] The economic

benefits, including improved feed-to-weight ratios and higher pregnancy rates from

synchronized breeding, ensure MGA's continued relevance in modern beef production.[2][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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